Cas no 2034279-52-0 (N-(2H-1,3-benzodioxol-5-yl)methyl-1-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylazetidine-3-carboxamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)methyl-1-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylazetidine-3-carboxamide
• CAS No: 2034279-52-0
• MF: C₁₈H₁₇N₇O₃
• MW: 379.372682332993
• CID: 5907008
• PubChem ID: 119100954
• Update Time: 2025-05-22

N-(2H-1,3-benzodioxol-5-yl)methyl-1-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylazetidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2H-1,3-benzodioxol-5-yl)methyl-1-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylazetidine-3-carboxamide
• N-(1,3-benzodioxol-5-ylmethyl)-1-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]azetidine-3-carboxamide
• 1-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)-N-(benzo[d][1,3]dioxol-5-ylmethyl)azetidine-3-carboxamide
• AKOS026701695
• N-[(2H-1,3-benzodioxol-5-yl)methyl]-1-[6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl]azetidine-3-carboxamide
• F6495-4979
• 2034279-52-0

• Inchi： 1S/C18H17N7O3/c26-18(20-5-12-1-2-14-15(3-12)28-11-27-14)13-6-24(7-13)16-4-17(22-9-21-16)25-10-19-8-23-25/h1-4,8-10,13H,5-7,11H2,(H,20,26)
• InChI Key： UYJGWIDLSRUCIB-UHFFFAOYSA-N
• SMILES： O=C(C1CN(C2C=C(N3C=NC=N3)N=CN=2)C1)NCC1=CC=C2C(=C1)OCO2

Computed Properties

• Exact Mass: 379.13928743g/mol
• Monoisotopic Mass: 379.13928743g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 107Ų

Additional information on N-(2H-1,3-benzodioxol-5-yl)methyl-1-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylazetidine-3-carboxamide

Comprehensive Analysis of N-(2H-1,3-benzodioxol-5-yl)methyl-1-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylazetidine-3-carboxamide (CAS No. 2034279-52-0)

In the rapidly evolving field of medicinal chemistry, N-(2H-1,3-benzodioxol-5-yl)methyl-1-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylazetidine-3-carboxamide (CAS No. 2034279-52-0) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, combines a benzodioxole moiety with a triazole-substituted pyrimidine core, linked via an azetidine carboxamide bridge. Such a configuration suggests potential applications in drug discovery, particularly in targeting enzymes or receptors involved in inflammatory and metabolic pathways.

The 1,3-benzodioxole group is a well-known pharmacophore, often associated with bioactivity due to its ability to modulate electronic and steric properties. When coupled with the 1,2,4-triazole ring—a heterocycle frequently employed in antifungal and anticancer agents—the resulting hybrid structure exhibits enhanced binding affinity and selectivity. Researchers are particularly intrigued by the pyrimidine-azetidine linkage, which may improve metabolic stability and bioavailability, addressing common challenges in small-molecule therapeutics.

Recent studies highlight the growing demand for novel heterocyclic compounds in treating complex diseases. Searches for terms like "pyrimidine derivatives in drug design" and "triazole-based therapeutics" have surged, reflecting the scientific community's focus on optimizing these scaffolds. The inclusion of azetidine—a four-membered nitrogen heterocycle—further aligns with trends favoring strained rings to enhance potency and reduce off-target effects.

From a synthetic perspective, CAS No. 2034279-52-0 presents intriguing challenges and opportunities. The convergent assembly of its benzodioxole and triazolylpyrimidine units requires precise control over regioselectivity and protecting group strategies. Advances in click chemistry and cross-coupling reactions have facilitated access to such architectures, as evidenced by the rise in publications exploring "efficient synthesis of polyheterocycles."

Beyond its chemical novelty, this compound's potential extends to interdisciplinary applications. For instance, its hydrogen-bonding motifs could be exploited in materials science for designing sensors or catalysts. Meanwhile, computational models predicting "ADMET properties of fused heterocycles" often feature similar structures, underscoring their relevance in early-stage drug development.

In conclusion, N-(2H-1,3-benzodioxol-5-yl)methyl-1-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylazetidine-3-carboxamide represents a compelling case study in modern medicinal chemistry. Its multifaceted design resonates with current priorities in targeted therapy and fragment-based drug discovery, making it a subject of ongoing investigation. As the scientific community continues to explore its properties, this compound may well pave the way for breakthroughs in treating challenging diseases.